Cas no 87905-04-2 (Pyridine, 2-(ethylsulfinyl)-)
Pyridine, 2-(ethylsulfinyl)- structure
Product Name:Pyridine, 2-(ethylsulfinyl)-
CAS No:87905-04-2
MF:C7H9NOS
MW:155.217460393906
CID:650803
PubChem ID:11829676
Update Time:2025-04-19
Pyridine, 2-(ethylsulfinyl)- Chemical and Physical Properties
Names and Identifiers
-
- Pyridine, 2-(ethylsulfinyl)-
- 2-ethylsulfinylpyridine
- 2-Aethansulfinyl-pyridin
- 2-ethanesulfinyl-pyridine
- Ethyl 2-pyridyl sulfoxide
- SCHEMBL7531002
- FT-0772464
- FT-0772626
- 87905-04-2
- DTXSID80473990
-
- Inchi: 1S/C7H9NOS/c1-2-10(9)7-5-3-4-6-8-7/h3-6H,2H2,1H3
- InChI Key: TVOOHZHWWOINHN-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CN=1)(CC)=O
Computed Properties
- Exact Mass: 155.04000
- Monoisotopic Mass: 155.04048508g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 127
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 49.2Ų
Experimental Properties
- PSA: 49.17000
- LogP: 2.07480
Pyridine, 2-(ethylsulfinyl)- Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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